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Compound of Interest

Compound Name: Alunite

Cat. No.: B1170652

Introduction

Alunite is a hydroxylated aluminum potassium sulfate mineral with the chemical formula
KAI3(SOa4)2(OH)s.[1][2] First identified in the 15th century, it is a significant secondary mineral
formed through the alteration of potassium-rich volcanic rocks by sulfuric acid-bearing
solutions.[1][2][3] Its presence is often a key indicator in the exploration of high-sulfidation
epithermal gold deposits and other hydrothermal systems.[4][5] For researchers and scientists,
accurate identification of alunite in hand specimens is a critical first step in geological and
materials analysis. This guide provides a comprehensive overview of its diagnostic properties,
standardized experimental protocols for its identification, and a logical workflow to distinguish it
from other common minerals.

Physical and Chemical Properties

The identification of alunite in a hand specimen relies on the careful observation of several key
physical and chemical properties. While it can sometimes appear nondescript, a combination of
tests can provide a definitive identification.[6]

e Color and Luster: Alunite's color can range from white to yellow-gray, and it can also exhibit
red or reddish-brown hues.[1][2][7] When pure, the mineral is colorless.[7][8] It typically
displays a vitreous (glassy) luster, though cleavage surfaces can appear somewhat pearly.[7]
[9][10] In its massive, fine-grained forms, the luster may be dull or earthy.[1][3]
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o Streak: The streak of a mineral, which is the color of its powder, is a highly reliable diagnostic
tool. Alunite consistently produces a white streak when scraped against an unglazed
porcelain plate.[1][2][9][11]

o Hardness: Alunite has a hardness ranging from 3.5 to 4 on the Mohs scale.[1][2][7] This
means it can scratch a copper penny (hardness ~3) but is easily scratched by a steel knife or
glass (hardness ~5.5).

o Crystal Habit and Form: While well-formed crystals are not common, when they do occur,
they are typically rhombohedra with angles that make them resemble cubes, or they may be
tabular in shape.[1][8][12] More frequently, alunite is found in massive, granular, fibrous,
columnar, or porcelain-like (porcelaneous) masses.[3][8]

o Cleavage and Fracture: Alunite exhibits perfect to good cleavage in one direction, parallel to
its base {0001}.[1][7][8][13] This can be observed as flat, reflective surfaces in crystalline
specimens. When broken in other directions, it displays a conchoidal (curved) to uneven
fracture.[1][8] Massive varieties may have a splintery or earthy fracture.[7][12]

o Density: The specific gravity of alunite ranges from 2.6 to 2.9, which is about average for a
translucent mineral.[1][7][8][9]

o Chemical Composition and Solubility: As a potassium aluminum sulfate, its key chemical
characteristic for field identification is its insolubility in water and weak acids, including dilute
hydrochloric acid (HCI).[1][2] This property is crucial for distinguishing it from carbonate
minerals. It is, however, soluble in sulfuric acid.[1][2]

Quantitative Data Summary

The key quantitative properties of alunite are summarized in the table below for easy reference
and comparison.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1170652?utm_src=pdf-body
https://en.wikipedia.org/wiki/Alunite
https://rockidentifier.com/wiki/Alunite.html
https://webmineral.com/data/Alunite.shtml
https://geology.com/minerals/streak-test.shtml
https://www.benchchem.com/product/b1170652?utm_src=pdf-body
https://en.wikipedia.org/wiki/Alunite
https://rockidentifier.com/wiki/Alunite.html
https://www.mindat.org/min-161.html
https://en.wikipedia.org/wiki/Alunite
https://www.handbookofmineralogy.org/pdfs/alunite.pdf
https://pubs.usgs.gov/bul/0511/report.pdf
https://www.benchchem.com/product/b1170652?utm_src=pdf-body
https://assignmentpoint.com/alunite-properties-and-occurrence/
https://www.handbookofmineralogy.org/pdfs/alunite.pdf
https://www.benchchem.com/product/b1170652?utm_src=pdf-body
https://en.wikipedia.org/wiki/Alunite
https://www.mindat.org/min-161.html
https://www.handbookofmineralogy.org/pdfs/alunite.pdf
https://www.911metallurgist.com/blog/alunite-crystal-chemistry/
https://en.wikipedia.org/wiki/Alunite
https://www.handbookofmineralogy.org/pdfs/alunite.pdf
https://www.mindat.org/min-161.html
https://pubs.usgs.gov/bul/0511/report.pdf
https://www.benchchem.com/product/b1170652?utm_src=pdf-body
https://en.wikipedia.org/wiki/Alunite
https://www.mindat.org/min-161.html
https://www.handbookofmineralogy.org/pdfs/alunite.pdf
https://webmineral.com/data/Alunite.shtml
https://en.wikipedia.org/wiki/Alunite
https://rockidentifier.com/wiki/Alunite.html
https://en.wikipedia.org/wiki/Alunite
https://rockidentifier.com/wiki/Alunite.html
https://www.benchchem.com/product/b1170652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value/Range Notes

Harder than a copper penny,

Mohs Hardness 3.5 - 4[1][2][71[9] )
softer than a steel knife.

Average for non-metallic

Specific Gravity 2.6 - 2.9[1][3][71[8] )
minerals.
) A consistent and reliable
Streak White[1][2][7][9] ) )
diagnostic property.
) Crystals often appear as
Crystal System Trigonal[1][7] )
pseudocubic rhombohedra.[1]
A single direction of flat, often
Cleavage Perfect on {0001}[7][8]

pearly breakage.

Experimental Protocols for Identification

To accurately identify alunite and differentiate it from minerals with a similar appearance, a
series of simple, standardized tests should be performed on the hand specimen.

Hardness Test

¢ Objective: To determine the mineral's hardness relative to the Mohs scale.
o Methodology:
o Select a fresh, unweathered surface on the specimen.

o Attempt to scratch the surface with the edge of a copper penny (Mohs hardness = 3).
Alunite should resist being scratched or be scratched with difficulty.

o Attempt to scratch the surface with the point of a steel knife blade or a piece of glass
(Mohs hardness = 5.5). The steel should easily scratch the alunite, leaving a visible

groove.

o Result: A mineral that scratches a copper penny but is scratched by steel has a hardness
between 3 and 5.5, consistent with alunite's hardness of 3.5-4.[2]
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Streak Test

o Objective: To determine the true color of the mineral in powdered form.[14][15]

o Methodology:

o

Obtain an unglazed porcelain streak plate (hardness = 7).[11]
Select a corner or edge of the alunite specimen.

Press the specimen firmly against the plate and drag it across the surface to create a line
of powder.

Observe the color of the powder against the white background of the plate.

Result: Alunite will produce a distinct white powder, regardless of the color of the hand
specimen.[1][2]

Cleavage and Fracture Examination

e Objective: To observe the characteristic way the mineral breaks.

e Methodology:

Examine the specimen under good lighting, using a hand lens if necessary.

Rotate the specimen to see if there are any large, flat, parallel surfaces that reflect light
simultaneously. This indicates a cleavage plane. In alunite, this basal cleavage is often
pearly in luster.[1][8]

Examine other broken surfaces. Look for curved, shell-like (conchoidal) fractures or
irregular, uneven surfaces where the mineral has broken across its cleavage plane.[8]

Result: The presence of one primary direction of flat breakage combined with uneven or
conchoidal fractures in other directions is characteristic of alunite.

Acid Test

o Objective: To distinguish alunite from carbonate minerals like calcite and dolomite.
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o Methodology:
o Place a drop of 10% dilute hydrochloric acid (HCI) on a fresh surface of the specimen.

o Observe the reaction closely. Carbonate minerals will effervesce (fizz), releasing carbon
dioxide bubbles.

o Result: Alunite will show no reaction to the dilute HCI.[16] This lack of effervescence is a
critical diagnostic feature to differentiate it from minerals like limestone or dolomite, which
it can closely resemble in massive form.[1][2]

Distinguishing Alunite from Similar Minerals

Massive, fine-grained alunite can be easily confused with several other common minerals. The

following table highlights key differences.
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Mineral

Hardness
(Mohs)

Streak

Reaction to
Dilute HCI

Distinguishing
Features

Alunite

3.5 - 4[1]

White[1]

None[16]

Vitreous/pearly
luster; basal

cleavage.

Calcite

White

Vigorously fizzes

Softer than
alunite; perfect
rhombohedral

cleavage.

Dolomite

3.5-4

White

Fizzes weakly
only when

powdered

Similar hardness,
but will react to
acid when

powdered.

Kaolinite

White

None

Much softer than
alunite; has a
distinct clay-like

or earthy feel.

Massive Quartz

White

None

Much harder
than alunite; will
easily scratch

steel.

Anhydrite

White

None

Slightly softer;
often has three
cleavage
directions at 90°.

Logical Workflow for Alunite Identification

The following diagram illustrates a systematic workflow for identifying alunite in a hand

specimen based on the diagnostic tests described above.
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Hardness Test (Mohs)
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A flowchart illustrating the step-by-step process for identifying alunite in a hand specimen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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